Cas no 10105-38-1 (Pentadecane, 6-methyl-)

Pentadecane, 6-methyl- structure
Product name:Pentadecane, 6-methyl-
Pentadecane, 6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentadecane, 6-methyl-
- 6-Methylpentadecane
- DTXSID90274778
- 6-Methylpentadecan
- 6-Methylpentadecane #
- 10105-38-1
- 6-methyl-pentadecane
- NSC158676
- UMXMOZNTPRNNMS-UHFFFAOYSA-N
- NSC-158676
-
- Inchi: InChI=1S/C16H34/c1-4-6-8-9-10-11-13-15-16(3)14-12-7-5-2/h16H,4-15H2,1-3H3
- InChI Key: UMXMOZNTPRNNMS-UHFFFAOYSA-N
- SMILES: CCCCCC(CCCCCCCCC)C
Computed Properties
- Exact Mass: 226.26622
- Monoisotopic Mass: 226.266
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 8.6
- Tautomer Count: nothing
Experimental Properties
- Density: 0.772
- Boiling Point: 279.2°C at 760 mmHg
- Flash Point: 96.4°C
- Refractive Index: 1.432
- PSA: 0
- LogP: 6.34350
Pentadecane, 6-methyl- Related Literature
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1. Enthalpies of solute transfer into nematic MBBA. Long-range disturbance of orderMelvin D. Croucher,Donald Patterson J. Chem. Soc. Faraday Trans. 1 1981 77 1237
-
2. Liquid structure and the excess volumes of cyclohexane + normal- and branched-alkane mixturesSailendra N. Bhattacharyya,Donald Patterson J. Chem. Soc. Faraday Trans. 1 1985 81 375
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Suyao Liu,Ling Zhang,Liwei Zhang,Huaike Zhang,Jie Ren New J. Chem. 2020 44 4744
-
4. Interactions in alkane systems by depolarized Rayleigh scattering and calorimetry. Part 2.—Orientational order in systems containing hexadecane isomers of different structurePierre Tancrède,Donald Patterson,Pierre Bothorel J. Chem. Soc. Faraday Trans. 2 1977 73 29
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5. Molecular structure and orientational order effects in enthalpies and heat capacities of solute transfer into n-C16. Part 1.—Normal and branched alkane solutesBengt Kronberg,Donald Patterson J. Chem. Soc. Faraday Trans. 1 1981 77 1223
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